N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide
Overview
Description
N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide, also known as MN-64, is a chemical compound that has gained attention in scientific research for its potential as a tool for studying neurological disorders.
Mechanism of Action
N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide works by inhibiting the activity of certain enzymes that are involved in the formation of beta-amyloid plaques and neurofibrillary tangles. It does this by binding to the active site of these enzymes and preventing them from carrying out their normal function. N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide has also been shown to protect against the loss of dopaminergic neurons in the brain by activating certain signaling pathways that promote cell survival.
Biochemical and Physiological Effects
N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide has been shown to have a number of biochemical and physiological effects in the body. It has been shown to inhibit the activity of enzymes involved in the formation of beta-amyloid plaques and neurofibrillary tangles, protect against the loss of dopaminergic neurons in the brain, and activate certain signaling pathways that promote cell survival. N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide in lab experiments is that it has been shown to be effective in inhibiting the activity of enzymes involved in the formation of beta-amyloid plaques and neurofibrillary tangles, as well as protecting against the loss of dopaminergic neurons in the brain. This makes it a valuable tool for studying neurological disorders such as Alzheimer's disease and Parkinson's disease. However, one limitation of using N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.
Future Directions
There are several future directions for research on N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide. One area of research is to further investigate its mechanism of action and how it interacts with enzymes involved in the formation of beta-amyloid plaques and neurofibrillary tangles. Another area of research is to test its efficacy in animal models of neurological disorders, and eventually in clinical trials in humans. Additionally, researchers may explore the potential of N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide as a tool for studying other neurological disorders beyond Alzheimer's and Parkinson's disease.
Scientific Research Applications
N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide has been studied for its potential as a tool for studying neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to inhibit the activity of certain enzymes that are involved in the formation of beta-amyloid plaques and neurofibrillary tangles, which are characteristic features of Alzheimer's disease. N-{2-[(4-methylbenzyl)thio]ethyl}-2-naphthalenesulfonamide has also been shown to protect against the loss of dopaminergic neurons in the brain, which is a hallmark of Parkinson's disease.
properties
IUPAC Name |
N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]naphthalene-2-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2S2/c1-16-6-8-17(9-7-16)15-24-13-12-21-25(22,23)20-11-10-18-4-2-3-5-19(18)14-20/h2-11,14,21H,12-13,15H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPVAUMQSRFWPSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSCCNS(=O)(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.